Cas no 2171703-28-7 (5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171703-28-7
• MF: C₁₄H₁₈FNOS
• MW: 267.362226009369
• CID: 6011984
• PubChem ID: 165548717
• Update Time: 2025-05-20

5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro5.5undecane
• EN300-1640912
• 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane
• 2171703-28-7

• Inchi： 1S/C14H18FNOS/c15-12-4-2-11(3-5-12)13-14(17-8-7-16-13)6-1-9-18-10-14/h2-5,13,16H,1,6-10H2
• InChI Key： URUZXHWGUHVGLC-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(C1C=CC(=CC=1)F)NCCO2

Computed Properties

• Exact Mass: 267.10931353g/mol
• Monoisotopic Mass: 267.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro5.5undecane

5-(4-Fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane: A Novel Compound with Potential in Medicinal Chemistry

5-(4-Fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171703-28-7) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and diverse biological activities. The presence of a fluorine atom and a spirocyclic framework makes this compound particularly interesting for drug discovery and development.

The spirocyclic structure of 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane provides it with unique conformational properties that can influence its binding affinity to biological targets. The incorporation of a fluorine atom at the 4-position of the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for various pharmacological studies.

Recent research has shown that spirocyclic compounds, including those with a fluorine substituent, exhibit a wide range of biological activities, such as anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of spirocyclic compounds as inhibitors of protein-protein interactions (PPIs), which are critical in many disease pathways. The unique structural features of 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane make it a promising candidate for further exploration in this area.

In addition to its potential as a PPI inhibitor, 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane has been investigated for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. A recent study demonstrated that certain spirocyclic compounds can act as selective agonists or antagonists of specific GPCRs, suggesting that 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane could have similar properties.

The pharmacokinetic properties of 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The presence of the fluorine atom is believed to contribute to these favorable properties by enhancing the compound's lipophilicity and reducing its susceptibility to metabolic degradation.

To further understand the biological activity and mechanism of action of 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane, several in vitro and in vivo studies have been conducted. In vitro assays have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy agents. Additionally, animal models have been used to assess the efficacy and safety of 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane, with promising results indicating its potential as an anticancer agent.

The development of new drugs often involves extensive optimization through structure-based design and medicinal chemistry approaches. In this context, researchers have explored various analogs and derivatives of 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane to enhance its potency and selectivity while minimizing potential side effects. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

In conclusion, 5-(4-fluorophenyl)-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171703-28-7) represents a novel and exciting compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and mechanism of action, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.